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Compound of Interest

Compound Name: Disperse Red 11

cat. No.: B1330411

Chemical Identity and Molecular Properties

Disperse Red 11, also known by its IUPAC name 1,4-diamino-2-methoxyanthraquinone, is a
water-insoluble red disperse dye.[1] It is utilized in the plastics and textile industries for coloring
materials such as polyester, polyamide, and polyvinylchloride.[1]

The fundamental molecular attributes of Disperse Red 11 are summarized below. This data is
critical for analytical studies, formulation development, and chemical synthesis.

Quantitative Molecular Data

The molecular formula and weight are foundational parameters for stoichiometric calculations,
analytical characterization, and regulatory documentation.

Property Value Source

PubChem[2], NIST[3], Santa

Molecular Formula C15H12N203 ]
Cruz Biotechnology[4]
Molecular Weight 268.27 g/mol PubChem, World Dye Variety
Monoisotopic Mass 268.08479225 Da PubChem
) NIST, Santa Cruz
CAS Registry Number 2872-48-2
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To illustrate the direct relationship between the compound and its primary molecular identifiers,
the following diagram maps the common name to its molecular formula and weight.

(Disperse Red 11)

Molecular Formula Molecular Weight
C15H12N203 268.27 g/mol

Click to download full resolution via product page

Fig. 1: Core molecular properties of Disperse Red 11.

Experimental Protocols

The molecular formula and weight presented in this guide are computationally derived and
confirmed through standard analytical techniques as referenced in public chemical databases.
Key methodologies for empirical determination include:

e Mass Spectrometry (MS): Techniques such as GC-MS are used to determine the mass-to-
charge ratio, confirming the molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information on the
molecular structure, which helps to confirm the atomic composition and arrangement.

» Elemental Analysis: Empirically determines the percentage composition of elements (carbon,
hydrogen, nitrogen, oxygen), which is used to derive the empirical and molecular formulas.

Detailed protocols for these standard analytical methods are widely available and are not
reiterated here. The data provided is based on aggregated results from established chemical
information sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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